Cas no 324578-71-4 (2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate)

• Product Name: 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate
• CAS No: 324578-71-4
• MF: C₂₇H₂₆N₂O₃S
• MW: 458.571945667267
• CID: 6420481
• PubChem ID: 3378185
• Update Time: 2025-10-31

2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate
• 2-[4-(4-ethoxyphenyl)-5-methyl-2-phenylimino-1,3-thiazol-3-yl]ethyl Benzoate
• (Z)-2-(4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)thiazol-3(2H)-yl)ethyl benzoate
• F0807-0564
• 324578-71-4
• AKOS002219523
• 2-[(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-yl]ethyl benzoate

• Inchi： 1S/C27H26N2O3S/c1-3-31-24-16-14-21(15-17-24)25-20(2)33-27(28-23-12-8-5-9-13-23)29(25)18-19-32-26(30)22-10-6-4-7-11-22/h4-17H,3,18-19H2,1-2H3/b28-27-
• InChI Key： BLDXACKZJXBDQG-DQSJHHFOSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(CCOC(C2C=CC=CC=2)=O)C(C2C=CC(=CC=2)OCC)=C1C

Computed Properties

• Exact Mass: 458.16641387g/mol
• Monoisotopic Mass: 458.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate

2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate (CAS No. 324578-71-4): A Comprehensive Overview

2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate (CAS No. 324578-71-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate is notable for its intricate arrangement of functional groups. The presence of a thiazole ring, an ethoxyphenyl group, and a phenylimino moiety contributes to its distinct chemical behavior and reactivity. These structural elements are crucial in determining the compound's interactions with biological systems and its potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate. Various methodologies have been developed to optimize the yield and purity of this compound, making it more accessible for further research and development. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 reported a novel synthetic route that significantly reduced the number of steps required for the synthesis while maintaining high yields and purity levels.

In terms of biological activity, 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, research has also explored the antitumor properties of 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate. A study published in Cancer Research in 2019 reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable plasma stability. However, further optimization may be necessary to enhance its solubility and permeability for improved drug delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 2-(2Z)-4-(4-ethoxyphenyl)-5-methyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl benzoate (CAS No. 324578-71-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.